Cas no 26482-53-1 (2-(1-adamantyl)ethanamine)
2-(1-adamantyl)ethanamine structure
Product Name:2-(1-adamantyl)ethanamine
CAS No:26482-53-1
MF:C12H21N
MW:179.30184340477
MDL:MFCD00233043
CID:269683
PubChem ID:64245
Update Time:2025-04-19
2-(1-adamantyl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decane-1-ethanamine
- 2-(1-Adamantyl)ethanamine
- 2-(1-Adamantyl)ethanamine hydrochloride
- 1-​
- 2-(1-adamantyl)ethanamine(SALTDATA: FREE)
- 7]​
- decane-​
- ethanamine
- 1-(2-Aminoethyl)adamantane
- 2-(1-Adamantyl)ethylamine
- Tricyclo[3.3.1.1(3,7)]decane-1-ethanamine
- 174
- Mrz 2
- D 174
- 26482-53-1
- SNJMEUDNDRSJAS-UHFFFAOYSA-N
- FT-0679257
- EN300-40581
- D-174
- AKOS000122060
- NCGC00340734-01
- AKOS006238832
- 1-adamantaneethanamine
- 2-(1-Adamantyl)-1-ethanamine
- 2-(adamantan-1-yl)ethanamine
- EU-0053109
- DTXSID50181075
- MFCD00233043
- SCHEMBL973650
- CS-0450292
- 2-Adamantan-1-yl-ethylamine
- AB01098764-03
- CHEMBL341013
- HMS1409K04
- Tricyclo(3.3.1.13,7)decane-1-ethanamine
- 2-(Adamant-1-yl)ethylamine
- D174
- Enamine_005504
- SR-01000537041
- Oprea1_362282
- SR-01000537041-1
- 2-(2-amino)ethyladamantane
- BB 0253978
- 2-(ADAMANTAN-1-YL)ETHAN-1-AMINE
- 1-C-Ethylaminoadamantane
- Mrz 2/174
- DB-302847
- 2-(tricyclo[3.3.1.1~3,7~]dec-1-yl)ethanamine
- DTXCID60103566
- ALBB-006757
- 1-Adamantanethylamine
- STK504095
- 2-(1-adamantyl)ethanamine
-
- MDL: MFCD00233043
- Inchi: 1S/C12H21N/c13-2-1-12-6-9-3-10(7-12)5-11(4-9)8-12/h9-11H,1-8,13H2
- InChI Key: SNJMEUDNDRSJAS-UHFFFAOYSA-N
- SMILES: NCCC12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 180.17536
- Monoisotopic Mass: 179.1674
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
- XLogP3: 3.1
Experimental Properties
- Density: 1.021±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 97-98 ºC (2 Torr)
- Flash Point: 99.4±13.3 ºC,
- Solubility: Very slightly soluble (0.12 g/l) (25 º C),
- PSA: 27.64
2-(1-adamantyl)ethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038015-500mg |
2-(1-Adamantyl)ethanamine hydrochloride |
26482-53-1 | 500mg |
3072CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038015-500mg |
2-(1-Adamantyl)ethanamine hydrochloride |
26482-53-1 | 500mg |
3072.0CNY | 2021-07-13 | ||
| abcr | AB218088-250 mg |
2-(1-Adamantyl)ethanamine; 95% |
26482-53-1 | 250 mg |
€357.80 | 2023-07-20 | ||
| TRC | B231628-25mg |
2-((3R,5R,7R)-Adamantan-1-yl)ethan-1-amine |
26482-53-1 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B231628-50mg |
2-((3R,5R,7R)-Adamantan-1-yl)ethan-1-amine |
26482-53-1 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B231628-250mg |
2-((3R,5R,7R)-Adamantan-1-yl)ethan-1-amine |
26482-53-1 | 250mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-40581-0.05g |
2-(adamantan-1-yl)ethan-1-amine |
26482-53-1 | 0.05g |
$86.0 | 2023-05-26 | ||
| Enamine | EN300-40581-0.1g |
2-(adamantan-1-yl)ethan-1-amine |
26482-53-1 | 0.1g |
$129.0 | 2023-05-26 | ||
| Enamine | EN300-40581-0.25g |
2-(adamantan-1-yl)ethan-1-amine |
26482-53-1 | 0.25g |
$183.0 | 2023-05-26 | ||
| Enamine | EN300-40581-0.5g |
2-(adamantan-1-yl)ethan-1-amine |
26482-53-1 | 0.5g |
$342.0 | 2023-05-26 |
2-(1-adamantyl)ethanamine Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
26482-53-1 (2-(1-adamantyl)ethanamine) Related Products
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- 393185-46-1(Tricyclo[3.3.1.13,7]decane-2-ethanamine, 2-methyl-)
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- 1515013-06-5(4-Cyclohexyl-3,3-dimethylbutan-1-amine)
- 405283-83-2(2-(3,3,5,5-tetramethylcyclohexyl)ethan-1-amine)
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